Cas no 2246810-00-2 (Pyrimidine, 4,6-dimethyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: Pyrimidine, 4,6-dimethyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 2246810-00-2
• MF: C₁₂H₁₉BN₂O₂
• MW: 234.102463006973
• CID: 5937776
• PubChem ID: 72218991
• Update Time: 2025-10-28

Pyrimidine, 4,6-dimethyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-dimethyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• MB12665
• 4,6-dimethyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• EN300-5564641
• 4,6-DIMETHYLPYRIMIDIN-2-YLBORONIC ACID PINACOL ESTER
• 2246810-00-2
• 4,6-Dimethyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine

• Inchi： 1S/C12H19BN2O2/c1-8-7-9(2)15-10(14-8)13-16-11(3,4)12(5,6)17-13/h7H,1-6H3
• InChI Key： DXKGAWFNFHIJFG-UHFFFAOYSA-N
• SMILES： C1(B2OC(C)(C)C(C)(C)O2)=NC(C)=CC(C)=N1

Computed Properties

• Exact Mass: 234.1539580g/mol
• Monoisotopic Mass: 234.1539580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 301.9±45.0 °C(Predicted)
• pka: 2.70±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on Pyrimidine, 4,6-dimethyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Pyrimidine, 4,6-Dimethyl-2-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)

The compound Pyrimidine, 4,6-dimethyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl), with CAS No. 2246810-00-2, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure and potential applications in advanced chemical systems. The molecule consists of a pyrimidine ring system substituted with methyl groups at positions 4 and 6 and a tetramethyl-substituted dioxaborolane group at position 2. This combination of functional groups makes it a versatile building block for various chemical reactions and material assemblies.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry and drug discovery. The presence of the dioxaborolane group in this compound introduces additional reactivity and functionality. For instance, the dioxaborolane moiety is known to participate in Suzuki-Miyaura coupling reactions—a widely used method for forming carbon-carbon bonds. This makes the compound an attractive candidate for constructing complex molecular architectures with precision and efficiency.

Moreover, the tetramethyl substitution on the dioxaborolane ring enhances the stability and electronic properties of the molecule. This feature has been leveraged in recent research to develop advanced materials for optoelectronic devices. For example, researchers have explored the use of this compound as a precursor for synthesizing boron-containing polymers with tailored electronic properties. These polymers exhibit promising performance in light-emitting diodes (LEDs) and photovoltaic cells due to their unique charge transport characteristics.

In addition to its role in materials science, this compound has also been investigated for its potential in catalytic processes. The pyrimidine ring system is known to act as a coordinating framework for metal catalysts. By incorporating this compound into catalytic systems, scientists have achieved improved selectivity and activity in various organic transformations. For instance, recent studies have demonstrated its utility in asymmetric hydrogenation reactions—a key process in the synthesis of chiral pharmaceutical compounds.

The synthesis of Pyrimidine, 4,6-dimethyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) involves a multi-step process that combines principles from organometallic chemistry and boron chemistry. The key steps include the preparation of the pyrimidine derivative through nucleophilic substitution reactions followed by the introduction of the dioxaborolane group via a palladium-catalyzed coupling reaction. This synthesis pathway has been optimized to achieve high yields and excellent purity levels.

From an environmental standpoint, this compound has been studied for its potential applications in green chemistry initiatives. Its use as a catalyst or precursor in sustainable chemical processes could reduce waste generation and improve resource efficiency. Researchers are actively exploring ways to integrate this compound into eco-friendly manufacturing workflows without compromising performance or scalability.

In summary,CAS No. 2246810-00-2 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable tool in organic synthesis while offering innovative solutions for advancing materials science and catalysis research.